methyl 3-(N-((5-(furan-2-yl)-1-methyl-1H-pyrazol-3-yl)methyl)sulfamoyl)thiophene-2-carboxylate

• IUPAC Name: methyl 3-[[5-(furan-2-yl)-1-methylpyrazol-3-yl]methylsulfamoyl]thiophene-2-carboxylate
• InChI: InChI=1S/C15H15N3O5S2/c1-18-11(12-4-3-6-23-12)8-10(17-18)9-16-25(20,21)13-5-7-24-14(13)15(19)22-2/h3-8,16H,9H2,1-2H3
• InChI Key: DEKIILYDHKBMJA-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC(=N1)CNS(=O)(=O)C2=C(SC=C2)C(=O)OC)C3=CC=CO3
• Molecular Formula: C15H15N3O5S2
• Molecular Weight: 381.4 g/mol

Description

Synthesis Analysis

The synthesis analysis of this compound is not explicitly mentioned in the searched resources. It’s recommended to refer to the specific scientific literature or databases for detailed synthesis procedures.

Molecular Structure Analysis

The molecular structure of this compound includes elements such as carbon ©, hydrogen (H), nitrogen (N), oxygen (O), and sulfur (S). The molecular formula is C11H11NO5S2 and the molecular weight is 301.34.

Chemical Reactions Analysis

The specific chemical reactions involving this compound are not provided in the searched resources. Detailed chemical reaction analysis would typically involve studying its reactivity with various reagents under different conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its boiling point and storage conditions, are not provided in the searched resources. These properties can be determined through various experimental methods.

Mechanism of Action

Target of action

Compounds with a thiophene and pyrazole moiety, like “methyl 3-({[5-(furan-2-yl)-1-methyl-1H-pyrazol-3-yl]methyl}sulfamoyl)thiophene-2-carboxylate”, often interact with various enzymes and receptors in the body. The specific targets would depend on the exact structure of the compound and its physicochemical properties .

Mode of action

The compound might interact with its targets by forming non-covalent interactions (like hydrogen bonds, ionic bonds, and hydrophobic interactions). The specific mode of action would depend on the compound’s structure and the nature of its target .

Biochemical pathways

The compound could potentially affect various biochemical pathways, depending on its targets. For example, if it targets an enzyme involved in a specific metabolic pathway, it could alter the functioning of that pathway .

Pharmacokinetics

The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of the compound would depend on its physicochemical properties, such as its size, charge, lipophilicity, and chemical stability .

Result of action

The molecular and cellular effects of the compound’s action would depend on its targets and mode of action. It could potentially alter cellular processes, gene expression, or cell signaling pathways .

Action environment

Environmental factors such as pH, temperature, and the presence of other molecules could influence the compound’s action, efficacy, and stability .

Safety and Hazards

The safety and hazards associated with this compound are not mentioned in the searched resources. It’s important to handle all chemical compounds with appropriate safety measures.

Future Directions

The future directions or potential applications of this compound are not specified in the searched resources. Future directions could involve its use in various fields such as medicine, materials science, or environmental science.